![molecular formula C8H11NO3 B1287804 methyl 4-cyanotetrahydro-2H-pyran-4-carboxylate CAS No. 362703-30-8](/img/structure/B1287804.png)
methyl 4-cyanotetrahydro-2H-pyran-4-carboxylate
Overview
Description
Methyl 4-cyanotetrahydro-2H-pyran-4-carboxylate is a compound that belongs to the class of organic compounds known as pyrans, which are characterized by a six-membered ring containing one oxygen atom and five carbon atoms. The specific structure of this compound is not directly studied in the provided papers, but related compounds with similar functional groups and structural motifs have been investigated extensively.
Synthesis Analysis
The synthesis of related pyran derivatives has been achieved through various methods. For instance, a green and efficient one-pot, four-component synthesis of methyl 6-amino-5-cyano-4-aryl-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates in water has been described, highlighting the atom-economical and catalyst-free nature of the process . Additionally, a microwave-assisted liquid-phase synthesis using functional ionic liquid as soluble support has been developed for methyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylate, resulting in good yields and high purities without the need for chromatographic purification . These methods emphasize the trend towards more sustainable and efficient synthetic routes for pyran derivatives.
Molecular Structure Analysis
The molecular structure of pyran derivatives has been elucidated using various spectroscopic and structural techniques. Single-crystal X-ray diffraction analysis has been employed to determine the crystal structure of isobutyl-6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate, revealing the presence of conformational polymorphs and the types of supramolecular assembly . Density functional theory (DFT) computations have been used to optimize the structure and analyze molecular interactions, such as Hirshfeld surface and fingerprint analysis .
Chemical Reactions Analysis
The reactivity of pyran derivatives has been explored in various chemical reactions. For example, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into a range of heterocyclic compounds upon treatment with different nucleophilic reagents . The study of methyl 3-acyl-6-amino-4-aryl-5-cyano-4H-pyran-2-carboxylates has also revealed novel methods for the preparation of substituted derivatives of cyclopentenone and other heterocycles .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyran derivatives are influenced by their molecular structure and the nature of their functional groups. The crystal cohesion and variations in crystal packing of isobutyl-6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate are achieved through various inter- and intramolecular hydrogen-bonding interactions . The spectral studies of these compounds, including IR and NMR spectroscopy, provide insights into their structural features and the flattened-boat conformation of the pyran ring .
Scientific Research Applications
Microwave-Assisted Synthesis
Methyl 4-cyanotetrahydro-2H-pyran-4-carboxylate is used in microwave-assisted liquid-phase synthesis. Yi, Peng, and Song (2005) reported its application in the synthesis of methyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylate using a functional ionic liquid as soluble support. This method provided the target compounds in good yields and high purities without chromatographic purification (Fengping Yi, Yanqing Peng, G. Song, 2005).
Synthesis of Novel Structural Components
This compound derivatives serve as promising structural components for the synthesis of carbo- and heterocycles. Sheverdov et al. (2013) synthesized novel derivatives, which were then used to prepare substituted cyclopentenone, pyrano[2,3-d]-pyrimidine, and other compounds (В. П. Шевердов, А. Ю. Андреев, Олег В. Ершов, О. Е. Насакин, Виктор А. Тафеенко, Владимир Леонидович Гейн, 2013).
Facilitating Novel Michael-Wittig Reactions
Moorhoff (1997) demonstrated the role of this compound in novel Michael-Wittig reactions. It facilitated the formation of substituted 4-alkyl-6-oxo-4-cyclohexene-1,3-dicarboxylates and tetrahydrobenzofurans (C. M. Moorhoff, 1997).
Crystal Structure and Molecular Studies
The compound is significant in crystallography and molecular conformation studies. Mohandas et al. (2019) investigated the crystal structure and molecular conformation of an allyl derivative of this compound, highlighting its boat conformation and intermolecular interactions (T. Mohandas, C. U. Kumar, G. Krishnan, M. V. Pillai, P. Sakthivel, 2019).
Application in Asymmetric Synthesis
Szőri, Szőllősi, and Bartók (2008) used this compound in the enantioselective hydrogenation process, an essential step in the asymmetric synthesis of certain insect attractants (K. Szőri, G. Szőllősi, M. Bartók, 2008).
Synthesis of Biologically Active Compounds
Mineeva (2015) demonstrated its use in synthesizing chiral methyl-branched building blocks, applicable in the preparation of various biologically active compounds including insect pheromones (I. V. Mineeva, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar compound, ethyl 4-cyanotetrahydro-2h-pyran-4-carboxylate, is used in the preparation of imidazo [1,2-a]pyridinyl derivatives as irak4 inhibitors . IRAK4 is a kinase involved in the Toll-like receptor and interleukin-1 signaling pathways, playing a crucial role in innate immunity and inflammation.
Mode of Action
Based on its structural similarity to ethyl 4-cyanotetrahydro-2h-pyran-4-carboxylate, it might interact with its targets in a similar manner .
Action Environment
It’s known that the compound should be stored in an inert atmosphere at room temperature .
properties
IUPAC Name |
methyl 4-cyanooxane-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-11-7(10)8(6-9)2-4-12-5-3-8/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOCVBMSJKWEGQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CCOCC1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80587389 | |
Record name | Methyl 4-cyanooxane-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80587389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
362703-30-8 | |
Record name | 2H-Pyran-4-carboxylic acid, 4-cyanotetrahydro-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=362703-30-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-cyanooxane-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80587389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 4-cyanooxane-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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